1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 1-(2-amino-4-propan-2-yloxyphenyl)ethanone
• InChI: InChI=1S/C11H15NO2/c1-7(2)14-9-4-5-10(8(3)13)11(12)6-9/h4-7H,12H2,1-3H3
• InChI Key: XUVVGSPYEKEVRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)C(=O)C)N

Description

1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one is an acetophenone derivative featuring a phenyl ring substituted with an amino group at position 2 and an isopropoxy group at position 2. This compound is of interest in medicinal and organic chemistry due to its structural motifs, which are common in bioactive molecules. The amino group enhances solubility in polar solvents, while the isopropoxy substituent contributes to lipophilicity, influencing pharmacokinetic properties such as membrane permeability .

Preparation Methods

Starting Materials and Initial Functionalization

A common starting point is 2-amino-4-hydroxyacetophenone or a related hydroxy-substituted acetophenone derivative. The hydroxy group at the para position (relative to the amino group) is a handle for etherification.

Ether Formation (Propan-2-yloxy Group Installation)

The propan-2-yloxy substituent is introduced by alkylation of the phenolic hydroxyl group using isopropyl halides (e.g., isopropyl bromide or chloride) under basic conditions. Typical conditions include:

• Base: Potassium carbonate or sodium hydride to deprotonate the phenol.
• Solvent: Polar aprotic solvents like dimethylformamide (DMF) or acetone.
• Temperature: Mild heating (50–80 °C) to facilitate nucleophilic substitution.

The reaction proceeds via an SN2 mechanism, yielding 2-amino-4-(propan-2-yloxy)acetophenone.

Alternative Synthetic Routes

• From Aromatic Aldehydes: The synthesis can involve condensation of 2-amino-4-(propan-2-yloxy)benzaldehyde with methylating agents or acetylation reagents to form the ethanone group.
• Oxidation and Reduction Steps: Potassium permanganate can be used for oxidation of methyl groups to carboxyl or ketone functionalities, while sodium borohydride serves for selective reductions.

Reaction Conditions and Optimization

Step	Reagents/Conditions	Purpose	Notes
Etherification	Isopropyl bromide, K2CO3, DMF, 60 °C	Formation of propan-2-yloxy ether	Avoid excess base to prevent side reactions
Nitration (if needed)	HNO3/H2SO4 mixture, 0–5 °C	Introduce nitro group	Control temperature to avoid over-nitration
Reduction of Nitro to Amine	Pd/C, H2, room temp or Fe/HCl, reflux	Convert nitro to amino	Catalytic hydrogenation preferred for mild conditions
Acetylation	Acetyl chloride or acetic anhydride, AlCl3	Introduce ethanone group	Friedel–Crafts acylation conditions

Research Outcomes and Yields

• The etherification step generally proceeds with yields ranging from 70% to 90% under optimized conditions.
• Nitration and reduction steps can have variable yields depending on substrate sensitivity; typical overall yields for the amino group installation are 60–80%.
• Friedel–Crafts acylation to install the ethanone group is efficient, with yields often exceeding 80% when the amino group is protected or absent during acylation.

Analytical Data Supporting Synthesis

• Nuclear Magnetic Resonance (NMR): Proton and carbon NMR confirm the presence of the amino, ether, and ketone functionalities with characteristic chemical shifts.
• Mass Spectrometry (MS): Molecular ion peak at m/z = 193.24 g/mol confirms molecular weight.
• Infrared Spectroscopy (IR): Bands corresponding to NH2 stretching (~3300 cm^-1), C=O ketone (~1700 cm^-1), and C–O ether (~1100 cm^-1) are diagnostic.

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents/Conditions	Yield (%)	Advantages	Limitations
Direct Etherification	2-amino-4-hydroxyacetophenone	Isopropyl bromide, K2CO3, DMF, 60 °C	75–90	Straightforward, mild conditions	Requires pure hydroxy precursor
Nitration + Reduction	4-hydroxyacetophenone	HNO3/H2SO4; Pd/C H2 or Fe/HCl	60–80	Flexible for amino group install	Harsh nitration conditions
Friedel–Crafts Acylation	2-amino-4-(propan-2-yloxy)benzene	Acetyl chloride, AlCl3	80–90	Efficient ketone introduction	Amino group may require protection
Oxidation/Reduction Sequence	Aromatic aldehydes or methyl groups	KMnO4 oxidation; NaBH4 reduction	Variable	Allows functional group interconversion	Multi-step, moderate yields

Chemical Reactions Analysis

1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . Major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating certain diseases, though more research is needed to confirm its efficacy.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Key Observations :

• Electron-donating groups (e.g., -NH₂) increase solubility in polar solvents, whereas electron-withdrawing groups (e.g., -Cl) enhance reactivity for substitution reactions .
• Bulkier substituents (e.g., piperazine-benzoyl in QD10) correlate with higher melting points due to improved crystallinity .

Key Insights :

• The amino group in the target compound may enable interactions with biological targets (e.g., enzymes or receptors), similar to anti-inflammatory benzimidazole derivatives .
• Isopropoxy groups could modulate blood-brain barrier penetration, as seen in piperazine-based CNS-targeting ligands .

Recommendations :

• Introduce the isopropoxy group via Williamson ether synthesis using 2-amino-4-hydroxyphenyl ethanone and isopropyl bromide.
• Optimize purification using column chromatography or crystallization, as demonstrated for high-purity UPLC/MS analogs .

Biological Activity

1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one, a compound characterized by its unique structure featuring an amino group and a propan-2-yloxy side chain, has garnered attention in the field of medicinal chemistry. This article explores its biological activity, including antimicrobial, anticancer, and other therapeutic potentials, supported by data tables and relevant research findings.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within biological systems. The amino group facilitates hydrogen bonding with proteins, enhancing its affinity for biological receptors and enzymes. The propan-2-yloxy group increases lipophilicity, aiding in membrane permeability, which is crucial for cellular uptake and subsequent biological effects.

Antimicrobial Activity

Research indicates that 1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one exhibits significant antimicrobial properties. A study evaluated its efficacy against various bacterial strains using the agar disc-diffusion method.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 μg/mL
Escherichia coli	16 μg/mL
Pseudomonas aeruginosa	64 μg/mL

These results suggest that the compound has potential as a therapeutic agent against common bacterial infections .

Anticancer Potential

In vitro studies have shown that the compound possesses anticancer properties. It was tested on various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549):

Cell Line	IC50 (μM)
MCF-7	15
A549	20

The observed cytotoxic effects are attributed to the compound's ability to induce apoptosis and inhibit cell proliferation .

Case Study 1: Antibacterial Efficacy

A recent investigation into the antibacterial activity of 1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one demonstrated its effectiveness against multidrug-resistant strains of E. coli. The study found that this compound could significantly reduce bacterial load in infected mice models, suggesting its potential for clinical applications in treating resistant infections .

Case Study 2: Anticancer Activity in Animal Models

In another study focusing on the anticancer effects, researchers administered the compound to tumor-bearing mice. Results indicated a marked reduction in tumor size compared to control groups, with a survival rate improvement of approximately 30%. These findings highlight the compound's potential as an adjunct therapy in cancer treatment .

Q & A

Q. Basic

• NMR Spectroscopy : ¹H and ¹³C NMR in CDCl₃ or DMSO-d₆ to confirm the presence of the amino (-NH₂), isopropoxy (-OCH(CH₃)₂), and acetyl (-COCH₃) groups. DEPTQ NMR can resolve overlapping signals in complex aromatic regions .
• LC-MS : High-resolution mass spectrometry (HRMS) to verify molecular weight and purity .
• X-ray Crystallography : Use SHELX or OLEX2 for structure refinement, especially for resolving hydrogen bonding and steric effects in the crystal lattice .

How can researchers optimize low yields in nucleophilic substitution steps during synthesis?

Q. Advanced

• Solvent Selection : Acetonitrile or DMF enhances nucleophilicity in substitutions (e.g., replacing bromide with piperidine) .
• Base Optimization : Potassium carbonate (K₂CO₃) improves reaction efficiency compared to weaker bases.
• Temperature Control : Elevated temperatures (50–70°C) accelerate substitution without degrading sensitive functional groups.

How should contradictory spectroscopic data (e.g., NMR vs. LC-MS) be resolved?

Q. Advanced

• Multi-Technique Validation : Cross-check ¹H/¹³C NMR with DEPTQ to confirm carbon hybridization states . Use HRMS to rule out isotopic or impurity interference.
• Crystallographic Cross-Validation : Compare experimental NMR data with X-ray-derived bond lengths and angles to resolve ambiguities .

What challenges arise in crystallographic refinement of this compound, and how are they addressed?

Q. Advanced

• Twinned Data : Use SHELXL’s TWIN command to model twin domains in high-symmetry crystals .
• Disorder Modeling : OLEX2’s dynamic masking tool helps resolve disordered isopropoxy or amino groups .
• High-Resolution Data : SHELXL’s restraints (e.g., DFIX, SIMU) refine anisotropic displacement parameters for light atoms .

Can computational methods predict the compound’s reactivity or interaction with biological targets?

Q. Advanced

• DFT Studies : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites.
• Molecular Docking : Screen against protein targets (e.g., kinases) using AutoDock Vina to hypothesize anti-inflammatory or antimicrobial activity, as seen in structurally related acetophenones .

How does the regioselectivity of functional group introduction impact synthesis?

Q. Advanced

• Protection/Deprotection Strategies : Temporarily protect the amino group with Boc anhydride during isopropoxy introduction to prevent side reactions .
• Directing Effects : The amino group’s ortho/para-directing nature influences Friedel-Crafts acylation or alkylation positions.

What stability issues are observed under varying pH or temperature, and how are they mitigated?

Q. Advanced

• pH Sensitivity : The amino group may protonate in acidic conditions, altering solubility. Stabilize with buffered solutions (pH 7–8) during biological assays.
• Thermal Degradation : Store at –20°C in amber vials to prevent ketone oxidation or demethylation .

How does this compound compare to analogs (e.g., methoxy or fluoro derivatives) in reactivity and bioactivity?

Q. Advanced

• Electron-Withdrawing Effects : Fluorine or nitro substituents increase electrophilicity of the ketone, enhancing reactivity in Schiff base formation .
• Bioactivity Trends : Isopropoxy groups improve lipid solubility and membrane permeability compared to methoxy analogs, as seen in anti-inflammatory lead optimization .

What methodologies are used to study the compound’s role in catalytic or photochemical applications?

Q. Advanced

• Photocatalysis : UV-Vis spectroscopy tracks charge-transfer transitions in metal-organic frameworks (MOFs).
• Catalytic Hydrogenation : Screen Pd/C or Cr-based catalysts for ketone reduction to secondary alcohols, similar to stereoselective alkyne hydrogenation protocols .